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Compound of Interest

Compound Name: 3-Methoxy-1-propanol

Cat. No.: B072126 Get Quote

An In-depth Technical Guide to 3-Methoxy-1-propanol

Introduction
3-Methoxy-1-propanol, a versatile organic compound, serves as a crucial solvent and

intermediate in a multitude of industrial and research applications. Its unique combination of a

hydroxyl group and an ether linkage imparts a desirable balance of hydrophilicity and

lipophilicity, rendering it an effective solvent for a wide array of substances. This guide provides

a comprehensive overview of its chemical structure, properties, synthesis, and applications,

with a particular focus on its relevance to researchers, scientists, and professionals in drug

development.

Chemical Structure and IUPAC Name
The chemical structure of 3-Methoxy-1-propanol is characterized by a three-carbon propane

chain with a methoxy group (-OCH₃) at position 3 and a hydroxyl group (-OH) at position 1.

IUPAC Name: 3-methoxypropan-1-ol[1]

Synonyms: 3-Methoxy-1-propanol, 1-Propanol, 3-methoxy-, 3-methoxypropanol,

Trimethylene glycol monomethyl ether[1][2][3]

Chemical Formula: C₄H₁₀O₂[1][4]

SMILES: COCCCO[5]
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InChI: 1S/C4H10O2/c1-6-4-2-3-5/h5H,2-4H2,1H3

A logical diagram illustrating the relationship between the different chemical identifiers is

provided below.

3-Methoxy-1-propanol

3-methoxypropan-1-ol is the

C4H10O2 represented by

COCCCO has

1S/C4H10O2/c1-6-4-2-3-5/h5H,2-4H2,1H3 has

1589-49-7 is identified by

Click to download full resolution via product page

Chemical Identifiers for 3-Methoxy-1-propanol

Physicochemical Properties
A summary of the key physicochemical properties of 3-Methoxy-1-propanol is presented in

the table below. This data is essential for its handling, application, and process design in a

laboratory or industrial setting.
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Property Value Reference(s)

Molecular Weight 90.12 g/mol [1][4]

Appearance
Colorless to light yellow clear

liquid
[2]

Odor Mild, sweet [4]

Boiling Point 150-153 °C [2][6]

Melting Point -84.2 °C (estimate) [6]

Density 0.942 g/mL at 20 °C [6]

Flash Point 38 °C (closed cup) [2]

Solubility
Miscible with water; Soluble in

methanol, acetone
[2]

Refractive Index n20/D 1.413

CAS Number 1589-49-7 [1][4]

Experimental Protocols: Synthesis of 3-Methoxy-1-
propanol
Several methods for the synthesis of 3-Methoxy-1-propanol have been reported. The

selection of a particular method may depend on factors such as the availability of starting

materials, desired yield, and scalability. Two common synthetic routes are detailed below.

Synthesis from 3-Chloro-1-propanol
This method involves the methoxy substitution reaction of 3-chloro-1-propanol with sodium

methylate.

Experimental Protocol: The optimal conditions for this reaction have been determined to

achieve a yield of over 85%.[7] The key parameters are:

Reactants: 3-chloro-1-propanol and sodium methylate in methanol.
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Molar Ratio: The mole ratio of sodium methylate to 3-chloro-1-propanol should be in the

range of 1.4 to 1.8.[7]

Concentration: The mass content of sodium methylate in the methanol solution should be

between 27% and 30%.[7]

Procedure: 3-chloro-1-propanol is added dropwise over 1 hour to the sodium methylate

solution at a reaction temperature of 70°C.[7]

Reaction Time: The reaction is allowed to proceed for 5 hours.[7]

The workflow for this synthesis is illustrated in the following diagram.

Reactants Reaction Conditions

3-Chloro-1-propanol

Reaction

Sodium Methylate in Methanol Mole Ratio: 1.4-1.8 Concentration: 27-30% Temperature: 70 C Time: 5 hours

3-Methoxy-1-propanol (Yield >85%)

Click to download full resolution via product page

Synthesis of 3-Methoxy-1-propanol from 3-Chloro-1-propanol

Synthesis from 1,3-Propanediol
This process involves the alkylation of 1,3-propanediol with methyl chloride in the presence of a

base. This method is the subject of patents and is presented as an economically and

ecologically favorable process.[8][9][10]

Experimental Protocol Example: A patented procedure provides the following example:
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Preparation of the Alkoxide: 315 g of 1,3-propanediol are initially charged in a 1 L multi-

necked flask. 224 g of a 50% strength by weight aqueous potassium hydroxide solution are

metered in. The resulting mixture is distilled under reduced pressure until free of water to

obtain a solution of the monopotassium alkoxide of 1,3-propanediol.[8]

Alkylation: 311 g of the prepared alkoxide solution, along with 3 g of potassium iodide, are

charged into an autoclave under a nitrogen atmosphere. The mixture is heated to 120°C.

Methyl chloride is then introduced into the reactor at a pressure of 2 bar over a period of 1.7

hours.[8]

Work-up: After the reaction, the mixture is cooled, and the precipitated potassium chloride is

removed by filtration.

The selectivity for the formation of 3-methoxy-1-propanol in this example was 89%, with a

yield of 71% of theory.[8]

The workflow for this patented synthesis is depicted below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://patents.google.com/patent/US6100433A/en
https://patents.google.com/patent/US6100433A/en
https://www.benchchem.com/product/b072126?utm_src=pdf-body
https://patents.google.com/patent/US6100433A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072126?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Alkoxide Formation

Step 2: Alkylation

Step 3: Purification

1,3-Propanediol

Distillation (reduced pressure)

Aqueous KOH (50%)

Monopotassium Alkoxide Solution

Reaction (120 C, 2 bar)

Methyl Chloride Potassium Iodide

Crude Product Mixture

Filtration

3-Methoxy-1-propanol
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Synthesis of 3-Methoxy-1-propanol from 1,3-Propanediol

Applications in Research and Drug Development
3-Methoxy-1-propanol finds significant use across various scientific and industrial domains.
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Solvent: Its high solvency power for a broad range of polar and nonpolar compounds,

coupled with low vapor pressure and relatively low toxicity, makes it a safer alternative to

solvents like methanol and acetone.[4] It is employed as a solvent in coatings, inks, and

cleaning agents.[4] In the pharmaceutical industry, it is used as a solvent during the

synthesis and formulation of various compounds, ensuring uniformity and stability.[11]

Chemical Intermediate: It serves as a building block in the synthesis of more complex

molecules. Notably, it is used in the synthesis of pharmaceutically active compounds, such

as certain stomach therapeutics.[8][10]

Other Applications: In the cosmetics and fragrance industries, it is utilized as a solvent,

fixative, and fragrance ingredient due to its mild, slightly sweet odor.

Safety and Handling
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 3-Methoxy-1-propanol is classified as a flammable liquid and vapor.[1] It is also

reported to cause skin and serious eye irritation.[1] Appropriate personal protective equipment,

including gloves and safety glasses, should be used when handling this chemical. It should be

stored in a well-ventilated area, away from heat, sparks, and open flames.

Conclusion
3-Methoxy-1-propanol is a valuable chemical with a well-defined profile of properties that

make it suitable for a wide range of applications. For researchers and professionals in drug

development, its utility as a versatile solvent and a key synthetic intermediate is of particular

importance. The detailed synthetic protocols and physicochemical data provided in this guide

offer a solid foundation for its effective and safe use in a research and development context.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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